N-([2,2'-bifuran]-5-ylmethyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide

• IUPAC Name: N-[[5-(furan-2-yl)furan-2-yl]methyl]-1-[4-(trifluoromethyl)phenyl]methanesulfonamide
• InChI: InChI=1S/C17H14F3NO4S/c18-17(19,20)13-5-3-12(4-6-13)11-26(22,23)21-10-14-7-8-16(25-14)15-2-1-9-24-15/h1-9,21H,10-11H2
• InChI Key: FNISMDOCXQJHPG-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC=C(O2)CNS(=O)(=O)CC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C17H14F3NO4S
• Molecular Weight: 385.4 g/mol

Description

The compound contains a trifluoromethyl group, a phenyl group, a methanesulfonamide group, and a bifuran group. Trifluoromethyl groups are often used in medicinal chemistry to improve the metabolic stability and lipophilicity of drug candidates. Phenyl groups are common in many organic compounds and can contribute to the compound’s reactivity and physical properties. Methanesulfonamide is a functional group containing sulfur, oxygen, and nitrogen, which may contribute to the compound’s reactivity and potential biological activity. Bifuran is a type of heterocyclic compound that contains two furan rings.

Synthesis Analysis

The synthesis of such a compound would likely involve the coupling of the appropriate trifluoromethyl phenyl group with the bifuran group, followed by the introduction of the methanesulfonamide group. Trifluoromethyl groups can be introduced using various methods, including the use of trifluoromethyl phenyl sulfone.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The trifluoromethyl group is generally considered to be stable under a variety of conditions, but can participate in certain types of reactions. The methanesulfonamide group could potentially undergo hydrolysis or other reactions involving the sulfur-nitrogen bond.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present. For example, the trifluoromethyl group could increase the compound’s lipophilicity, which could influence its solubility and permeability.

Scientific Research Applications

Medicinal Chemistry and Drug Development

This compound exhibits intriguing properties that make it relevant in drug discovery and development:

• Fluorine Substitution : The trifluoromethyl group (CF₃) is a powerful bioisostere, often used to enhance metabolic stability, lipophilicity, and binding affinity of drug candidates. .

Synthetic Methodology

The synthesis of this compound involves interesting steps:

• Two-Step Synthesis : A novel two-step approach has been developed. First, a hydroamination occurs between readily available α-(trifluoromethyl)styrenes and phthalimide (PhthNH) with base assistance. .

Fluorine-Labeling in NMR Spectroscopy

Fluorine-19 (¹⁹F) NMR is a valuable technique for studying molecular interactions. This compound can serve as a useful probe:

• 19F-Labeled Proline : Researchers have explored 19F-labeled proline, which provides a new avenue for NMR studies. .